2-Amino-4-difluoromethyl-5-iodo-benzoic acid methyl ester

• Molecular Formula: C9H8F2INO2
• Molecular Weight: 327.07 g/mol
• IUPAC Name: methyl 2-amino-4-(difluoromethyl)-5-iodobenzoate
• InChI: InChI=1S/C9H8F2INO2/c1-15-9(14)5-2-6(12)4(8(10)11)3-7(5)13/h2-3,8H,13H2,1H3
• InChI Key: MZLOIXRXDFKIEI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C(=C1)I)C(F)F)N

Description

2-Amino-4-difluoromethyl-5-iodo-benzoic acid methyl ester is a useful research compound. Its molecular formula is C9H8F2INO2 and its molecular weight is 327.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-4-difluoromethyl-benzoic acid methyl ester (1.98 g, 9.84 mmol) in EtOH (75 mL) were added Ag2SO4 (3.08 g, 1 equiv) and I2 (2.50 g, 1 equiv) and the resulting mixture was stirred at r.t. for 1 hour. The mixture was filtered through a pad of celite and washed with EtOH. The solution was concentrated in vacuo and then diluted with AcOEt. The organic phase was washed with sat. aq NaHCO3, 1M aq Na2S2O3 and brine and dried (Na2SO4). The solution was concentrated in vacuo to afford the title compound as an off-white solid (2.9 g, 90% yield). ES-MS: m/z 369.2 [M+CH3CN+H]+, rt 5.87 min.